Cas no 898777-71-4 (ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate)

• Product Name: ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate
• CAS No: 898777-71-4
• MF: C₁₆H₁₉F₃O₃
• MW: 316.315475702286
• CID: 872313
• PubChem ID: 24727513
• Update Time: 2025-08-03

ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate
• Ethyl 7-oxo-7-(2-trifluoromethylphenyl)heptanoate
• MS-21375
• DTXSID80645731
• ETHYL7-OXO-7-(2-TRIFLUOROMETHYLPHENYL)HEPTANOATE
• 898777-71-4
• MFCD02261342
• AKOS016022895

• MDL： MFCD02261342
• Inchi： 1S/C16H19F3O3/c1-2-22-15(21)11-5-3-4-10-14(20)12-8-6-7-9-13(12)16(17,18)19/h6-9H,2-5,10-11H2,1H3
• InChI Key： FGBLCTMENWKYLA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCCCCC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 316.12900
• Monoisotopic Mass: 316.12862895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.40170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate

Research Briefing on Ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate (CAS: 898777-71-4)

Ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate (CAS: 898777-71-4) is a synthetic intermediate of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key building block for the development of novel bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential applications.

The compound's structure, featuring a trifluoromethylphenyl moiety and a heptanoate ester, confers unique physicochemical properties that enhance its utility in drug design. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a precursor in the synthesis of prostaglandin analogs, which exhibit potent anti-inflammatory effects. The study utilized a multi-step synthetic route, with ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate serving as a critical intermediate in the formation of cyclopentenone derivatives.

In addition to its synthetic applications, ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers attributed this activity to the electron-withdrawing effects of the trifluoromethyl group, which enhances binding affinity to the enzyme's active site.

Further exploration of this compound's potential has been facilitated by advances in analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and stability under various conditions. These studies, detailed in a recent ACS Omega publication (2024), have provided valuable insights into the compound's degradation pathways, informing better storage and handling protocols for research use.

Looking ahead, ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate continues to attract attention as a versatile scaffold for drug discovery. Ongoing research is exploring its incorporation into larger molecular architectures, such as kinase inhibitors and G protein-coupled receptor modulators. The compound's unique combination of lipophilicity and metabolic stability makes it particularly promising for central nervous system-targeted therapeutics, an area of intense investigation in current medicinal chemistry programs.

In conclusion, ethyl 7-oxo-7-[2-(trifluoromethyl)phenyl]heptanoate (CAS: 898777-71-4) represents an important chemical entity with diverse applications in pharmaceutical research. Its dual role as both a synthetic intermediate and a biologically active scaffold underscores its value in contemporary drug discovery efforts. Future studies will likely focus on expanding its utility through structural modifications and exploring its mechanism of action in greater detail.